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Compound of Interest

Compound Name:
3-Hydroxyphenylboronic acid

pinacol ester

Cat. No.: B1333623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of 3-Hydroxyphenylboronic acid pinacol ester. The information is intended

to support researchers and professionals in the fields of chemical synthesis and drug

development.

Core Chemical Properties
3-Hydroxyphenylboronic acid pinacol ester, also known as 3-(4,4,5,5-Tetramethyl-1,3,2-

dioxaborolan-2-yl)phenol, is a versatile building block in organic synthesis, most notably in

palladium-catalyzed cross-coupling reactions. Its physical and chemical properties are

summarized below.

Physical and Chemical Data
A compilation of the key physical and chemical data for 3-Hydroxyphenylboronic acid
pinacol ester is presented in Table 1.
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Property Value Source(s)

Molecular Formula C₁₂H₁₇BO₃ [1]

Molecular Weight 220.07 g/mol [1]

Appearance White to off-white solid [2]

Melting Point 94-98 °C [1]

Boiling Point 343.56 °C (Predicted)

Solubility

Soluble in DMSO (≥ 100

mg/mL).[3] Generally soluble

in other organic solvents like

chloroform, acetone, and

ethers.[4] Insoluble in water.

[3][4]

pKa

The pKa of the phenolic

hydroxyl group is estimated to

be around 9.15, similar to that

of resorcinol (3-

hydroxyphenol).[5][6][7]

[5][6][7]

CAS Number 214360-76-6 [1]

Spectroscopic Data
While a dedicated full spectral analysis for 3-Hydroxyphenylboronic acid pinacol ester is not

readily available in all public databases, typical spectroscopic characteristics can be inferred

from its structure and data for analogous compounds.

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons: Signals in the aromatic region (typically δ 7.0-7.8 ppm) corresponding to

the protons on the phenyl ring. The substitution pattern will influence the multiplicity and

coupling constants.

Phenolic Proton: A broad singlet corresponding to the hydroxyl proton (OH), the chemical

shift of which is concentration and solvent dependent.
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Pinacol Protons: A characteristic sharp singlet around δ 1.3 ppm, integrating to 12 protons,

corresponding to the four equivalent methyl groups of the pinacol ester.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Aromatic Carbons: Signals in the aromatic region (typically δ 115-160 ppm). The carbon

attached to the boron atom will have a characteristic chemical shift.

Pinacol Carbons: Signals corresponding to the quaternary carbons and the methyl carbons

of the pinacol group (typically around δ 84 ppm and δ 25 ppm, respectively).

FT-IR (Fourier-Transform Infrared Spectroscopy):

O-H Stretch: A broad band in the region of 3200-3600 cm⁻¹ corresponding to the phenolic

hydroxyl group.[8][9]

C-H Stretch (Aromatic): Peaks typically appearing just above 3000 cm⁻¹.[8][9]

C-H Stretch (Aliphatic): Peaks typically appearing just below 3000 cm⁻¹ for the methyl

groups of the pinacol ester.[8][9]

C=C Stretch (Aromatic): Absorptions in the 1450-1600 cm⁻¹ region.[8][9]

B-O Stretch: Strong absorptions typically in the 1300-1380 cm⁻¹ region.

C-O Stretch: A strong band in the 1200-1300 cm⁻¹ region.[8][9]

Mass Spectrometry (MS): The mass spectrum would be expected to show a molecular ion

peak (M⁺) corresponding to the molecular weight of the compound. Common fragmentation

patterns would involve the loss of the pinacol group or fragments from the aromatic ring.[2][10]

[11]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis of 3-
Hydroxyphenylboronic acid pinacol ester and its application in Suzuki-Miyaura cross-

coupling reactions.
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Synthesis via Miyaura Borylation
A common and efficient method for the synthesis of arylboronic acid pinacol esters is the

Miyaura borylation reaction. This involves the palladium-catalyzed cross-coupling of an aryl

halide with a diboron reagent.

Reaction Scheme:

Figure 1: Synthesis of 3-Hydroxyphenylboronic acid pinacol ester.

Materials:

3-Bromophenol

Bis(pinacolato)diboron (B₂pin₂)

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (PdCl₂(dppf))

Potassium acetate (KOAc)

Anhydrous 1,4-dioxane

Argon or Nitrogen gas

Standard glassware for inert atmosphere reactions

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-

bromophenol (1.0 eq), bis(pinacolato)diboron (1.1 eq), potassium acetate (3.0 eq), and

PdCl₂(dppf) (0.03 eq).

Add anhydrous 1,4-dioxane to the flask.

Heat the reaction mixture to 80 °C and stir for 12-24 hours, monitoring the reaction progress

by TLC or GC-MS.

After completion, cool the reaction mixture to room temperature.
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Dilute the mixture with ethyl acetate and filter through a pad of celite to remove inorganic

salts.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a mixture of hexane

and ethyl acetate as the eluent to afford the desired 3-Hydroxyphenylboronic acid pinacol
ester.

Application in Suzuki-Miyaura Cross-Coupling
3-Hydroxyphenylboronic acid pinacol ester is a key reagent in Suzuki-Miyaura cross-

coupling reactions for the formation of C-C bonds, particularly in the synthesis of biaryl

compounds.

Reaction Scheme:

Figure 2: Suzuki-Miyaura coupling using 3-Hydroxyphenylboronic acid pinacol ester.

Materials:

3-Hydroxyphenylboronic acid pinacol ester

Aryl halide (e.g., aryl bromide or iodide)

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄)

Potassium carbonate (K₂CO₃)

Toluene

Ethanol

Water

Argon or Nitrogen gas
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Standard reflux apparatus

Procedure:

In a round-bottom flask, dissolve the aryl halide (1.0 eq) and 3-Hydroxyphenylboronic acid
pinacol ester (1.2 eq) in a mixture of toluene and ethanol.

Add an aqueous solution of potassium carbonate (2.0 M, 2.0 eq).

Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.

Add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0) (0.05 eq), to the

reaction mixture.

Heat the mixture to reflux (typically 80-100 °C) and stir under an inert atmosphere until the

starting materials are consumed (as monitored by TLC or GC-MS).

Cool the reaction to room temperature and dilute with ethyl acetate.

Separate the organic layer and wash with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

Purify the residue by column chromatography on silica gel to yield the biaryl product.[12][13]

[14]

Reaction Mechanisms
The utility of 3-Hydroxyphenylboronic acid pinacol ester is primarily demonstrated through

the catalytic cycles of the Miyaura borylation and Suzuki-Miyaura coupling.

Miyaura Borylation Catalytic Cycle
The generally accepted mechanism for the Miyaura borylation is depicted below.
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Figure 3: Catalytic cycle of the Miyaura Borylation.

Suzuki-Miyaura Coupling Catalytic Cycle
The catalytic cycle for the Suzuki-Miyaura coupling is a cornerstone of modern organic

synthesis.
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Figure 4: Catalytic cycle of the Suzuki-Miyaura Coupling.

Safety and Handling
3-Hydroxyphenylboronic acid pinacol ester should be handled with appropriate safety

precautions in a laboratory setting.
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Hazard Statements: Causes skin irritation, causes serious eye irritation, and may cause

respiratory irritation.

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling. Use only outdoors or in a well-ventilated area. Wear protective

gloves/ eye protection/ face protection.

Storage: Store in a well-ventilated place. Keep container tightly closed. Store locked up.[2]

For complete safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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